7-methoxy-N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-1-benzofuran-2-carboxamide

• Molecular Formula: C26H19NO6
• Molecular Weight: 441.4 g/mol
• IUPAC Name: 7-methoxy-N-[2-(4-methoxyphenyl)-4-oxochromen-6-yl]-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C26H19NO6/c1-30-18-9-6-15(7-10-18)23-14-20(28)19-13-17(8-11-21(19)32-23)27-26(29)24-12-16-4-3-5-22(31-2)25(16)33-24/h3-14H,1-2H3,(H,27,29)
• InChI Key: RZOZXSQKFGZRSL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=O)C3=C(O2)C=CC(=C3)NC(=O)C4=CC5=C(O4)C(=CC=C5)OC

Description

7-Methoxy-N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-1-benzofuran-2-carboxamide is a synthetic small molecule featuring a chromen-4-one (chromone) core linked to a 7-methoxybenzofuran carboxamide group. This specific structure places it within a class of compounds known for diverse biological activities and significant value in medicinal chemistry and biochemical research. Compounds with the chromen-4-one scaffold are extensively studied for their potential as kinase inhibitors, antioxidants, and for their role in modulating various cellular pathways . Furthermore, the 7-methoxybenzofuran carboxamide moiety is a structure of interest in pharmaceutical development, with known derivatives being investigated as potent inhibitors of enzymes like phosphodiesterase type 4 (PDE4), which is a target in inflammatory diseases such as asthma . As a research chemical, this compound serves as a valuable intermediate or lead structure for designing novel therapeutic agents. It can be utilized in high-throughput screening assays, structure-activity relationship (SAR) studies to optimize potency and selectivity, and in mechanistic studies to elucidate pathways involved in disease pathologies . The compound is provided for research use only and is not intended for diagnostic or therapeutic applications. Researchers are advised to conduct their own experiments to determine the specific properties and applications of this compound in their systems.

Preparation Methods

Fragment-Based Benzofuran Ring Construction

The benzofuran core is synthesized via Pd-catalyzed coupling or cyclization strategies :

Pd-Catalyzed Sonogashira Coupling

• Starting material : 5-Iodo-3-methoxysalicylaldehyde.

• Reaction : Coupled with terminal alkynes (e.g., ethynyl alcohol) using Pd(PPh₃)₄ and CuI in triethylamine.

• Mechanism : Alkyne insertion followed by cyclization yields the benzofuran scaffold.

• Yield : 65–75% after purification.

Cyclization of Propargyl Ethers

• Starting material : Vanillin derivatives.

• Reaction : Propargyl bromide reacts with vanillin under K₂CO₃/DMF to form propargyl ethers, which undergo CsF-mediated Claisen rearrangement to yield 7-methoxy-2-methylbenzofuran.

• Optimization : Microwave irradiation reduces reaction time from 24 h to 2 h.

Carboxamide Functionalization

• Carboxylic acid activation : The benzofuran-2-carboxylic acid is converted to its acid chloride using SOCl₂ or oxalyl chloride.

• Amidation : Reacted with 6-amino-2-(4-methoxyphenyl)-4H-chromen-4-one in anhydrous THF with Et₃N as a base.

• Yield : 80–85%.

Synthesis of the 2-(4-Methoxyphenyl)-4-Oxo-4H-Chromen-6-Yl Subunit

Chromen-4-One Core Formation

• Baker-Venkataraman rearrangement :

  • Step 1 : Condensation of 2-hydroxy-4-methoxyacetophenone with benzoyl chloride in pyridine to form a β-keto ester.

  • Step 2 : Cyclization via Al₂O₃ or K₂CO₃/EtOH to yield 6-hydroxy-2-(4-methoxyphenyl)-4H-chromen-4-one.

  • Yield : 70–80%.

Introduction of the C6-Amine Group

• Nitration and reduction :

  • Nitration : Treat chromen-4-one with HNO₃/H₂SO₄ to introduce a nitro group at C6.

  • Reduction : Catalytic hydrogenation (H₂/Pd-C) converts nitro to amine.

  • Yield : 60–65%.

Coupling Strategies and Final Assembly

Amide Bond Formation

• Reagents : Benzofuran-2-carbonyl chloride and 6-aminochromen-4-one are coupled using HATU or EDC/HOBt in DMF.

• Conditions : Room temperature, 12–24 h under N₂.

• Purification : Column chromatography (SiO₂, EtOAc/hexane).

• Yield : 75–80%.

One-Pot Tandem Synthesis

• DMSO/TCT-mediated radical process : Combines benzofuran and chromen-4-one fragments in a single step using cyanuric chloride (TCT) and DMSO as dual synthons.

• Advantages : Avoids isolation of intermediates; water controls quaternary carbon formation.

• Yield : 68–72%.

Analytical Validation and Optimization

Spectroscopic Characterization

• ¹H NMR : Key signals include δ 8.2 (carboxamide NH), δ 6.8–7.9 (aromatic protons), and δ 3.8–4.0 (methoxy groups).

• HPLC : Purity >98% (C18 column, MeCN/H₂O gradient).

Reaction Optimization Table

Step	Method	Conditions	Yield (%)	Reference
Benzofuran synthesis	Pd-Catalyzed Coupling	Pd(PPh₃)₄, CuI, Et₃N	65–75
Chromen-4-one synthesis	Baker-Venkataraman	Al₂O₃, EtOH	70–80
Amide coupling	HATU-mediated	DMF, rt, 24 h	75–80
One-pot synthesis	TCT/DMSO	H₂O, 80°C, 6 h	68–72

Challenges and Mitigation Strategies

• Low coupling yields : Additive systems (e.g., DMAP) improve amidation efficiency.

• Byproduct formation : Gradient chromatography (EtOAc/hexane 1:3 to 1:1) resolves regioisomers.

• Acid sensitivity : Use of anhydrous solvents and inert atmosphere prevents hydrolysis .

Chemical Reactions Analysis

Types of Reactions

7-methoxy-N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-1-benzofuran-2-carboxamide undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen. Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen. Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: This reaction involves the replacement of one atom or group of atoms with another. Common reagents include halogens and nucleophiles.

Common Reagents and Conditions

The compound reacts with various reagents under specific conditions to yield different products. For example, the Suzuki–Miyaura coupling reaction uses palladium catalysts and boronic acids under mild conditions . Oxidation reactions may use strong oxidizing agents like potassium permanganate, while reduction reactions may use reducing agents like sodium borohydride.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For instance, oxidation reactions may yield ketones or carboxylic acids, while reduction reactions may yield alcohols or amines.

Scientific Research Applications

Antioxidant Activity

Research indicates that compounds similar to 7-methoxy-N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-1-benzofuran-2-carboxamide exhibit significant antioxidant properties. These properties are crucial for protecting cells from oxidative stress, which is linked to various diseases including cancer and neurodegenerative disorders .

Neuroprotective Effects

Studies have shown that derivatives of this compound can inhibit acetylcholinesterase (AChE) activity, which is beneficial in treating Alzheimer's disease. For instance, one study reported an IC50 value of 0.09 μM for AChE inhibition, indicating strong potential as a therapeutic agent against Alzheimer’s disease .

Antimicrobial Activity

The compound has demonstrated antimicrobial properties against various pathogens. Its effectiveness could be attributed to the presence of the benzofuran and coumarin moieties, which are known for their bioactive potential .

Case Study 1: Neuroprotection in Alzheimer’s Disease

A series of experiments were conducted to evaluate the neuroprotective effects of this compound on rat pheochromocytoma (PC12) cells. The results indicated that the compound significantly protects these cells from hydrogen peroxide-induced damage in a dose-dependent manner. The mechanism was linked to its ability to inhibit Aβ42 self-aggregation, a hallmark of Alzheimer’s pathology .

Case Study 2: Antioxidant Properties

In a comparative study of various phenolic compounds, 7-methoxy-N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-1-benzofuran-2-carboxamide exhibited superior antioxidant activity measured through DPPH radical scavenging assays. This suggests its potential use in formulations aimed at reducing oxidative stress in clinical settings .

Optoelectronic Properties

Recent studies have explored the optoelectronic properties of this compound and its derivatives, revealing significant potential for use in organic light-emitting diodes (OLEDs) and photovoltaic devices due to their favorable band gap energies and photoluminescence characteristics .

Polymer Composites

The incorporation of this compound into polymer matrices has been investigated to enhance mechanical properties and thermal stability. Research indicates improved performance metrics in composite materials, making it suitable for advanced material applications .

Mechanism of Action

The mechanism of action of 7-methoxy-N-[2-(4-methoxyphenyl)-4-oxo-4H-chromen-6-yl]-1-benzofuran-2-carboxamide involves its interaction with specific molecular targets and pathways. For instance, it may act as an inhibitor or modulator of certain enzymes or receptors, thereby affecting various biochemical processes . The exact molecular targets and pathways involved depend on the specific biological context and the compound’s structure.

Comparison with Similar Compounds

Compound 1: 7-Methoxy-N-[2-(2-Methoxyphenyl)-4-Oxo-4H-Chromen-6-Yl]-1-Benzofuran-2-Carboxamide

• Key Difference : Methoxy group at the 2-position of the phenyl ring (vs. 4-position in the target compound).
• Impact: The ortho-methoxy substitution may introduce steric hindrance, reducing binding affinity to planar biological targets . Altered electronic effects due to proximity to the chromenone oxygen.

Compound 2: N-{2-[(4-Methoxyphenyl)Carbamoyl]-1-Benzofuran-3-Yl}-6,7-Dimethyl-4-Oxo-4H-Chromene-2-Carboxamide

• Key Differences: 6,7-Dimethyl groups on the chromenone ring. 3-Position benzofuran substitution (vs. 2-position in the target compound).
• Impact: Methyl groups enhance lipophilicity (ClogP ~3.5 vs. The 3-benzofuran substitution alters spatial orientation, possibly affecting target engagement.

Compound 3: 4-(7-Methoxy-1-Benzofuran-2-Yl)-7-Methyl-2-Oxo-2H-Chromen-6-Yl Morpholine-4-Carboxylate

• Key Differences: Morpholine-4-carboxylate ester replaces the carboxamide linkage. 7-Methyl group on the chromenone ring.
• Impact :
  • The morpholine group introduces basicity (pKa ~7.4), enhancing solubility in acidic environments .
  • Ester linkage may reduce metabolic stability compared to the carboxamide in the target compound.

Table 1: Structural and Physicochemical Comparison

Property	Target Compound	Compound 1	Compound 2	Compound 3
Molecular Formula	C₂₈H₂₁NO₇ (inferred)	C₂₈H₂₁NO₇	C₂₈H₂₂N₂O₆	C₂₄H₂₁NO₇
Molecular Weight (g/mol)	~483 (estimated)	~483	482.49	435.4
Key Substituents	4-OCH₃ (phenyl), 7-OCH₃ (BF)	2-OCH₃ (phenyl), 7-OCH₃ (BF)	6,7-CH₃ (chromenone), 3-BF	7-CH₃ (chromenone), morpholine
LogP (Predicted)	~3.0	~3.1	~3.5	~2.8

Research Implications and Limitations

• Synthetic Challenges: The target compound’s synthesis likely requires precise control over regioselectivity, as seen in analogous chromenone-benzofuran couplings .
• Activity Data Gap: No direct biological data (e.g., IC₅₀, binding assays) are available in the provided evidence. Comparisons rely on structural inferences.
• SAR Insights: Methoxy Position: Para-substitution (target compound) optimizes electronic effects for target binding compared to ortho-substitution (Compound 1). Chromenone Modifications: Methyl groups (Compound 2) or morpholine (Compound 3) trade lipophilicity for solubility, depending on the therapeutic context.